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Introduction
Trisulfo-Cy3-Alkyne is a water-soluble cyanine dye functionalized with an alkyne group,

making it an ideal tool for bioorthogonal labeling through copper-catalyzed azide-alkyne

cycloaddition (CuAAC), commonly known as "click chemistry".[1][2][3][4] Its bright fluorescence

and high photostability make it a valuable fluorophore for various imaging applications.[4][5] In

the realm of super-resolution microscopy, particularly in Stochastic Optical Reconstruction

Microscopy (STORM), Trisulfo-Cy3 plays a crucial role as a photoswitchable activator dye.

When paired with a reporter dye, such as Alexa Fluor 647 or Cy5, it enables the precise control

of stochastic single-molecule fluorescence required for reconstructing images with nanoscale

resolution.[6][7][8]

This document provides detailed application notes and protocols for the use of Trisulfo-Cy3-
Alkyne in super-resolution microscopy, with a focus on its application in dSTORM (direct

STORM).

Principle of dSTORM using Trisulfo-Cy3-Alkyne
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In a typical dSTORM experiment using an activator-reporter pair, the reporter dye (e.g., Alexa

Fluor 647) is initially excited and then driven into a stable dark state. The activator dye, Trisulfo-

Cy3, is then briefly excited with a lower wavelength laser (e.g., 532 nm or 561 nm). This

excitation of the activator facilitates the return of the nearby reporter dye from its dark state

back to a fluorescently active state.[6][7] This process allows for the stochastic activation of a

sparse subset of reporter molecules at any given time, enabling their precise localization. By

repeating this cycle thousands of times, a super-resolved image is constructed.
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Quantitative Data
The photophysical properties of cyanine dyes are critical for the quality of super-resolution

images. While specific quantitative data for Trisulfo-Cy3-Alkyne in dSTORM buffers is not

extensively published, the data for Cy3 provides a strong reference.
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Property Value Notes

Excitation Maximum

(Absorbance)
~550 nm [5]

Emission Maximum ~570 nm [5]

Extinction Coefficient ~150,000 cm⁻¹M⁻¹ [8]

Role in dSTORM Activator Dye [6][7]

Paired Reporter Dyes
Alexa Fluor 647, Cy5, Cy5.5,

Cy7
[6][8]

Experimental Protocols
Protocol 1: Click Chemistry Labeling of Azide-Modified
Biomolecules
This protocol describes the labeling of a biomolecule containing an azide group with Trisulfo-
Cy3-Alkyne.

Materials:

Azide-modified biomolecule (e.g., protein, antibody, or nucleic acid)

Trisulfo-Cy3-Alkyne

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper ligand

Sodium ascorbate

Phosphate-buffered saline (PBS), pH 7.4

DMSO (dimethyl sulfoxide)

Size-exclusion chromatography column (e.g., Sephadex G-25)
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Procedure:

Prepare Stock Solutions:

Trisulfo-Cy3-Alkyne: Dissolve in DMSO to a final concentration of 10 mM.

Copper(II) sulfate: Prepare a 50 mM stock solution in water.

THPTA: Prepare a 250 mM stock solution in water.

Sodium Ascorbate: Prepare a 100 mM stock solution in water immediately before use.

Prepare the Labeling Reaction:

In a microcentrifuge tube, combine the azide-modified biomolecule with PBS.

Add Trisulfo-Cy3-Alkyne solution. A 2-5 fold molar excess of the dye over the

biomolecule is a good starting point.

Premix CuSO₄ and THPTA in a 1:5 molar ratio.

Add the CuSO₄/THPTA mixture to the reaction tube.

Initiate the reaction by adding the freshly prepared sodium ascorbate.

Incubation:

Incubate the reaction at room temperature for 1-2 hours, protected from light.

Purification:

Separate the labeled biomolecule from unreacted dye and catalyst using a size-exclusion

chromatography column equilibrated with PBS.

Collect the fractions containing the labeled biomolecule.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1417858/docs?utm_src=pdf-body#trisulfo-cy3-alkyne-application-notes-and-protocols-for-super-resolution-microscopy
https://www.benchchem.com/product/b1417858/docs?utm_src=pdf-body#trisulfo-cy3-alkyne-application-notes-and-protocols-for-super-resolution-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Azide-Modified Biomolecule & Trisulfo-Cy3-Alkyne

Prepare Stock Solutions
(Dye, CuSO4, Ligand, Ascorbate)

Mix Biomolecule and Dye in PBS

Add Premixed CuSO4/Ligand

Initiate with Sodium Ascorbate

Incubate at RT (1-2h)
Protected from Light

Purify via Size-Exclusion Chromatography

End: Labeled Biomolecule

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1417858/docs?utm_src=pdf-body-img#trisulfo-cy3-alkyne-application-notes-and-protocols-for-super-resolution-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Immunofluorescence Staining for dSTORM
Imaging
This protocol details the staining of fixed cells for two-color dSTORM using a primary antibody

and secondary antibodies labeled with Trisulfo-Cy3 (activator) and a reporter dye (e.g., Alexa

Fluor 647).

Materials:

Cells grown on coverslips

Paraformaldehyde (PFA), 4% in PBS

Triton X-100, 0.1% in PBS

Blocking buffer (e.g., 5% BSA in PBS)

Primary antibody

Secondary antibody labeled with Trisulfo-Cy3-Alkyne and a reporter dye (prepared using

Protocol 1 or purchased pre-labeled)

dSTORM imaging buffer (e.g., GLOX buffer with an oxygen scavenging system and a thiol)

Procedure:

Cell Fixation and Permeabilization:

Fix cells with 4% PFA for 10 minutes at room temperature.

Wash three times with PBS.

Permeabilize cells with 0.1% Triton X-100 for 10 minutes (for intracellular targets).

Wash three times with PBS.

Blocking:
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Incubate cells in blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Dilute the primary antibody in blocking buffer.

Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or

overnight at 4°C.

Wash three times with PBS.

Secondary Antibody Incubation:

Dilute the labeled secondary antibody in blocking buffer.

Incubate the cells with the secondary antibody solution for 1 hour at room temperature,

protected from light.

Wash three times with PBS.

Post-Fixation:

(Optional but recommended) Post-fix the cells with 4% PFA for 10 minutes to crosslink the

antibodies.

Wash three times with PBS.

Imaging:

Mount the coverslip on a microscope slide with dSTORM imaging buffer.

Proceed with dSTORM imaging.
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Considerations for Super-Resolution Imaging
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Labeling Density: Achieving an optimal labeling density is crucial for high-quality STORM

images. Too low a density will result in a poorly defined structure, while too high a density

can lead to overlapping signals that cannot be resolved.

Choice of Reporter Dye: The choice of the reporter dye will determine the excitation and

emission wavelengths for imaging. Alexa Fluor 647 is a commonly used and well-

characterized reporter for dSTORM.[8]

Imaging Buffer: The composition of the dSTORM imaging buffer is critical for efficient

photoswitching and minimizing photobleaching. Typically, these buffers contain an oxygen

scavenging system (e.g., glucose oxidase and catalase) and a primary thiol (e.g., β-

mercaptoethanol or mercaptoethylamine).[9]

Laser Power: The power of the activation and excitation lasers needs to be carefully

optimized to achieve a suitable density of single-molecule events per frame.

Conclusion
Trisulfo-Cy3-Alkyne is a versatile and powerful tool for super-resolution microscopy. Its water

solubility and alkyne functionality allow for straightforward and specific labeling of biomolecules

via click chemistry.[1][2] When used as an activator dye in dSTORM, it enables the high-

precision localization of a paired reporter dye, facilitating the reconstruction of cellular

structures with nanoscale resolution.[6][7] The protocols and data presented here provide a

comprehensive guide for researchers to effectively utilize Trisulfo-Cy3-Alkyne in their super-

resolution imaging experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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